(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (3,4-difluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C15H17F2NOS/c1-20-12-7-10-3-4-11(8-12)18(10)15(19)9-2-5-13(16)14(17)6-9/h2,5-6,10-12H,3-4,7-8H2,1H3
• InChI Key: QAVFPTXOVSMPCQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H17F2NOS
• Molecular Weight: 297.4 g/mol
• CAS No.: 1798677-22-1

Description

The compound “(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone” is a bicyclic tertiary amine derivative featuring a 3,4-difluorophenyl group and a methylthio substituent on the azabicyclo[3.2.1]octane scaffold. The stereochemistry (1R,5S) is critical for its spatial orientation, which may influence receptor binding or metabolic stability. The 8-azabicyclo[3.2.1]octane core is a tropane analog, a structural motif frequently employed in medicinal chemistry due to its conformational rigidity and ability to modulate central nervous system (CNS) targets . The 3,4-difluorophenyl moiety is a common pharmacophore in bioactive molecules, often improving binding affinity through hydrophobic interactions and fluorine’s electron-withdrawing effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of 8-azabicyclo[3.2.1]octane derivatives with aryl ketone substituents. Below is a comparative analysis with structurally related compounds:

Compound	Key Substituents	Biological Activity/Properties	References
(4-Chlorophenyl)((1R,3r,5S)-3-(phenylamino)-8-azabicyclo[3.2.1]octan-8-yl)methanone	4-Chlorophenyl, phenylamino at position 3	Demonstrated in vitro antibacterial activity against Gram-positive and Gram-negative strains .
[(1R,5S)-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[4-(trifluoromethyl)phenyl]methanone	4-Trifluoromethylphenyl, benzenesulfonyl at position 3	Enhanced metabolic stability due to sulfonyl group; potential CNS applications inferred from structural analogs .
(1R,5S)-8-(2-Fluoro-4-nitrophenyl)-8-azabicyclo[3.2.1]octan-3-one	2-Fluoro-4-nitrophenyl, ketone at position 3	Crystallographic data (monoclinic, P2₁/c) confirmed stereochemical stability; nitro group may limit CNS penetration due to polarity .
8-[(3-Chloro-5-fluorophenyl)methyl]spiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane]	Spiro-oxirane, 3-chloro-5-fluorophenylmethyl	Oxirane ring introduces electrophilic reactivity, potentially useful for covalent inhibition strategies .
Methyl (1R,2S,3S,5S)-3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate	4-Fluorophenyl, methyl ester at position 2	Ester group improves solubility; fluorophenyl enhances binding to serotonin receptors in preclinical models .

Key Comparative Insights

Substituent Effects on Bioactivity: The 3,4-difluorophenyl group in the target compound may offer superior hydrophobic interactions compared to mono-fluorinated (e.g., 4-fluorophenyl in ) or non-fluorinated analogs. Fluorine’s ortho effect (3,4-difluoro) could enhance binding to aromatic residues in target proteins . The methylthio group (-SMe) at position 3 contrasts with sulfonyl (-SO₂-) in or amino (-NH-) in . While -SMe is less polar than -SO₂-, it may confer better blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted drugs .

Metabolic Stability :

• Sulfur-containing substituents (e.g., -SMe in the target compound vs. -SO₂Ph in ) are prone to oxidation. The benzenesulfonyl group in is metabolically stable but may reduce BBB permeability due to increased polarity .

Stereochemical Considerations :

• The (1R,5S) configuration in the target compound is shared with methyl (1R,2S,3S,5S)-3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate , suggesting a conserved preference for this stereoisomer in receptor binding.

Synthetic Accessibility :

• The target compound’s synthesis likely follows methods similar to those for other 8-azabicyclo[3.2.1]octane derivatives, such as nucleophilic substitution on α-halogenated ketones (see for analogous procedures).

Research Findings and Data Tables

Physicochemical Properties (Predicted)

Property	Target Compound	[(1R,5S)-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[4-(trifluoromethyl)phenyl]methanone	(4-Chlorophenyl)((1R,3r,5S)-3-(phenylamino)-8-azabicyclo[3.2.1]octan-8-yl)methanone
Molecular Weight (g/mol)	337.41	427.49	384.90
LogP	3.2 (estimated)	4.1	3.8
Hydrogen Bond Acceptors	3	5	3
Rotatable Bonds	3	4	4